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Compound of Interest

Compound Name: 2-(N-Methylanilino)ethanol

Cat. No.: B147263 Get Quote

A Comparative Guide to 2-(N-
Methylanilino)ethanol Analytical Standards
For researchers, scientists, and drug development professionals requiring a reliable analytical

standard for 2-(N-Methylanilino)ethanol, selecting the appropriate product is crucial for

ensuring the accuracy and validity of experimental results. This guide provides a

comprehensive comparison of commercially available 2-(N-Methylanilino)ethanol analytical

standards, outlines key experimental protocols for their evaluation, and offers a logical

framework for their application.

Product Comparison
Analytical standards for 2-(N-Methylanilino)ethanol are available from several reputable

chemical suppliers. While a direct Certificate of Analysis (CoA) was not publicly accessible

without a specific lot number, the following table summarizes the typical specifications provided

by major suppliers. Researchers should always refer to the lot-specific CoA for detailed

information.
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Parameter
Supplier A (e.g.,

Sigma-Aldrich)

Supplier B (e.g., TCI

America)

Supplier C (e.g.,

Huateng Pharma)

Product Number 523887[1] H0359 813766

Purity (by GC) 98%[1] >95.0% -

Purity (by Titration) -
>97.0%

(Nonaqueous)
-

Purity (Overall) - - 99%

CAS Number 93-90-3[1] 93-90-3 93-90-3

Molecular Formula C₉H₁₃NO[1] C₉H₁₃NO C₉H₁₃NO

Molecular Weight 151.21 g/mol [1] 151.21 g/mol 151.21 g/mol

Appearance -
Light yellow to Brown

clear liquid
-

Solubility -

Slightly soluble in

water, soluble in

ethanol and ether.

-

Storage Room Temperature

Room Temperature

(Recommended in a

cool and dark place,

<15°C), Store under

inert gas.

-

Note: The information in this table is based on publicly available product specifications and may

not reflect the exact data of a specific lot. A Certificate of Analysis from the supplier should be

consulted for precise figures.

Experimental Protocols
To ensure the quality and suitability of a 2-(N-Methylanilino)ethanol analytical standard for its

intended application, a series of analytical tests should be performed. The following are key

experimental methodologies.
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Purity Determination by Gas Chromatography (GC)
Objective: To determine the purity of the 2-(N-Methylanilino)ethanol standard and to identify

any volatile impurities.

Methodology:

Instrument: Gas chromatograph equipped with a Flame Ionization Detector (FID).

Column: A non-polar column, such as a DB-5 or equivalent (30 m x 0.25 mm, 0.25 µm film

thickness).

Oven Program:

Initial temperature: 100 °C, hold for 2 minutes.

Ramp: 10 °C/min to 250 °C.

Hold: 5 minutes at 250 °C.

Injector Temperature: 250 °C.

Detector Temperature: 280 °C.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Injection Volume: 1 µL.

Sample Preparation: Prepare a solution of the analytical standard in a suitable solvent (e.g.,

methanol or acetonitrile) at a concentration of approximately 1 mg/mL.

Analysis: The purity is calculated by the area percent method, where the area of the main

peak is divided by the total area of all peaks.

Identity Confirmation by Mass Spectrometry (MS) and
Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To confirm the chemical structure of the 2-(N-Methylanilino)ethanol standard.
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Methodology:

Mass Spectrometry (coupled with GC-MS or LC-MS):

The mass spectrum should be acquired and compared to a reference spectrum from a

database (e.g., NIST). The molecular ion peak [M]+ should be observed at m/z 151.

¹H NMR Spectroscopy:

Solvent: Chloroform-d (CDCl₃) or Dimethyl sulfoxide-d₆ (DMSO-d₆).

Expected Chemical Shifts (δ): The spectrum should exhibit characteristic peaks

corresponding to the protons of the N-methyl group, the methylene groups of the ethanol

chain, and the aromatic protons of the aniline ring.

Water Content by Karl Fischer Titration
Objective: To quantify the water content in the analytical standard.

Methodology:

Instrument: Karl Fischer titrator (coulometric or volumetric).

Reagent: Karl Fischer reagent suitable for aldehydes and ketones if necessary, although not

expected for this compound.

Sample Preparation: A known weight of the standard is dissolved in a suitable anhydrous

solvent and titrated.

Analysis: The water content is determined and expressed as a percentage.

Visualizations
Experimental Workflow for Quality Control of Analytical
Standard
The following diagram illustrates a typical workflow for the quality control testing of a 2-(N-
Methylanilino)ethanol analytical standard.
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Caption: Quality Control Workflow for 2-(N-Methylanilino)ethanol.

Decision Pathway for Analytical Standard Selection
This diagram outlines the decision-making process for selecting a suitable analytical standard.
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Caption: Decision Pathway for Analytical Standard Selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Certificate of Analysis for 2-(N-Methylanilino)ethanol
analytical standard]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147263#certificate-of-analysis-for-2-n-methylanilino-
ethanol-analytical-standard]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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